Tyrphostin 25
Tyrphostin 25
Cell-permeable and competitive inhibitor of epidermal growth factor (EGF) receptor tyrosine kinase (IC50 = 3 μM). Effects platelet-derived growth factor (PDGF) and insulin receptor tyrosine kinases. Active in vivo.
Protein tyrosine kinase (PTK) inhibitors are potential antiproliferative agents for diseases caused by the hyperactivity of PTKs. Tyrphostins are a class of antiproliferative compounds that act as PTK blockers. PTK inhibitors which preferentially inhibit the epidermal growth factor (EGF) receptor kinase block EGF-dependent cell proliferation. AG-82 is an inhibitor of epidermal growth factor receptor kinase with an IC50 value of 3 µM in the human epidermoid carcinoma cell line A431.1
An inhibitor of epidermal growth factor receptor tyrosine kinase activity and has a reported IC50 of 15 µM for the autophosphorylation of the EGF-receptor.
2-[(3,4,5-trihydroxyphenyl)methylidene]propanedinitrile is a benzenetriol.
Protein tyrosine kinase (PTK) inhibitors are potential antiproliferative agents for diseases caused by the hyperactivity of PTKs. Tyrphostins are a class of antiproliferative compounds that act as PTK blockers. PTK inhibitors which preferentially inhibit the epidermal growth factor (EGF) receptor kinase block EGF-dependent cell proliferation. AG-82 is an inhibitor of epidermal growth factor receptor kinase with an IC50 value of 3 µM in the human epidermoid carcinoma cell line A431.1
An inhibitor of epidermal growth factor receptor tyrosine kinase activity and has a reported IC50 of 15 µM for the autophosphorylation of the EGF-receptor.
2-[(3,4,5-trihydroxyphenyl)methylidene]propanedinitrile is a benzenetriol.
Brand Name:
Vulcanchem
CAS No.:
118409-58-8
VCID:
VC20764402
InChI:
InChI=1S/C10H6N2O3/c11-4-7(5-12)1-6-2-8(13)10(15)9(14)3-6/h1-3,13-15H
SMILES:
C1=C(C=C(C(=C1O)O)O)C=C(C#N)C#N
Molecular Formula:
C10H6N2O3
Molecular Weight:
202.17 g/mol
Tyrphostin 25
CAS No.: 118409-58-8
Cat. No.: VC20764402
Molecular Formula: C10H6N2O3
Molecular Weight: 202.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cell-permeable and competitive inhibitor of epidermal growth factor (EGF) receptor tyrosine kinase (IC50 = 3 μM). Effects platelet-derived growth factor (PDGF) and insulin receptor tyrosine kinases. Active in vivo. Protein tyrosine kinase (PTK) inhibitors are potential antiproliferative agents for diseases caused by the hyperactivity of PTKs. Tyrphostins are a class of antiproliferative compounds that act as PTK blockers. PTK inhibitors which preferentially inhibit the epidermal growth factor (EGF) receptor kinase block EGF-dependent cell proliferation. AG-82 is an inhibitor of epidermal growth factor receptor kinase with an IC50 value of 3 µM in the human epidermoid carcinoma cell line A431.1 An inhibitor of epidermal growth factor receptor tyrosine kinase activity and has a reported IC50 of 15 µM for the autophosphorylation of the EGF-receptor. 2-[(3,4,5-trihydroxyphenyl)methylidene]propanedinitrile is a benzenetriol. |
|---|---|
| CAS No. | 118409-58-8 |
| Molecular Formula | C10H6N2O3 |
| Molecular Weight | 202.17 g/mol |
| IUPAC Name | 2-[(3,4,5-trihydroxyphenyl)methylidene]propanedinitrile |
| Standard InChI | InChI=1S/C10H6N2O3/c11-4-7(5-12)1-6-2-8(13)10(15)9(14)3-6/h1-3,13-15H |
| Standard InChI Key | YZOFLYUAQDJWKV-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C(=C1O)O)O)C=C(C#N)C#N |
| Canonical SMILES | C1=C(C=C(C(=C1O)O)O)C=C(C#N)C#N |
| Appearance | Assay:≥95%A crystalline solid |
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